Cas no 65416-30-0 (3,7-dimethyloct-6-en-1-yn-3-yl propanoate)

• Product name: 3,7-dimethyloct-6-en-1-yn-3-yl propanoate
• CAS No: 65416-30-0
• MF: C₁₃H₂₀O₂
• MW: 208.2967
• CID: 1687319
• PubChem ID: 103393

3,7-dimethyloct-6-en-1-yn-3-yl propanoate Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyloct-6-en-1-yn-3-yl propanoate
• 3,7-Dimethyloct-6-en-1-yn-3-yl propionate
• 6-octen-1-yn-3-ol, 3,7-dimethyl-, propanoate
• 6-Octen-1-yn-3-ol, 3,7-dimethyl-, 3-propanoate
• DTXSID60886766
• VFZVKWGNULCLCW-UHFFFAOYSA-N
• 65416-30-0

• Inchi： InChI=1S/C13H20O2/c1-6-12(14)15-13(5,7-2)10-8-9-11(3)4/h2,9H,6,8,10H2,1,3-5H3
• InChI Key： VFZVKWGNULCLCW-UHFFFAOYSA-N
• SMILES： CCC(=O)OC(C)(CCC=C(C)C)C#C

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų